2-[5-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-3-(trifluoromethyl)pyridine

• Molecular Formula: C17H18F3N5S
• Molecular Weight: 381.4 g/mol
• IUPAC Name: 3-cyclopropyl-5-[2-[3-(trifluoromethyl)pyridin-2-yl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]-1,2,4-thiadiazole
• InChI: InChI=1S/C17H18F3N5S/c18-17(19,20)13-2-1-5-21-15(13)24-6-11-8-25(9-12(11)7-24)16-22-14(23-26-16)10-3-4-10/h1-2,5,10-12H,3-4,6-9H2
• InChI Key: NHEHCNJKHHAJFN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NSC(=N2)N3CC4CN(CC4C3)C5=C(C=CC=N5)C(F)(F)F

Description

2-[5-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-3-(trifluoromethyl)pyridine is a complex organic compound that features a unique combination of heterocyclic structures

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[5-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-3-(trifluoromethyl)pyridine typically involves multiple steps, starting with the preparation of the core heterocyclic structures. The key steps include:

Formation of the 1,2,4-thiadiazole ring: This can be achieved through the reaction of thiosemicarbazide with cyclopropyl isothiocyanate under acidic conditions.

Construction of the octahydropyrrolo[3,4-c]pyrrole ring: This involves the cyclization of a suitable diamine precursor with a diacid chloride.

Coupling of the heterocycles: The final step involves the coupling of the thiadiazole and pyrrolo[3,4-c]pyrrole rings with a trifluoromethylpyridine derivative under basic conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to improve yield and scalability. This could include the use of continuous flow reactors and automated synthesis platforms to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-[5-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-3-(trifluoromethyl)pyridine can undergo various chemical reactions, including:

Oxidation: The thiadiazole ring can be oxidized to form sulfoxides or sulfones under mild oxidizing conditions.

Reduction: The nitro groups, if present, can be reduced to amines using reducing agents like hydrogen gas over a palladium catalyst.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions, particularly under basic conditions.

Common Reagents and Conditions

Oxidizing agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing agents: Hydrogen gas, palladium on carbon, sodium borohydride.

Nucleophiles: Alkoxides, amines, thiols.

Major Products

Sulfoxides and sulfones: From oxidation reactions.

Amines: From reduction of nitro groups.

Substituted derivatives: From nucleophilic substitution reactions.

Scientific Research Applications

2-[5-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-3-(trifluoromethyl)pyridine has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as a therapeutic agent due to its unique structural features and biological activity.

Materials Science: The compound’s heterocyclic structure makes it a candidate for the development of novel materials with specific electronic or optical properties.

Biological Research: It is used as a probe to study various biological processes and pathways.

Mechanism of Action

The mechanism of action of 2-[5-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-3-(trifluoromethyl)pyridine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and affecting downstream signaling pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

1,2,4-Triazolo[3,4-b][1,3,4]thiadiazines: These compounds share the thiadiazole ring and have similar biological activities.

Imidazole derivatives: These compounds also feature nitrogen-containing heterocycles and are used in various therapeutic applications.

Uniqueness

2-[5-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-3-(trifluoromethyl)pyridine is unique due to its combination of a cyclopropyl group, a thiadiazole ring, and a trifluoromethylpyridine moiety. This unique structure imparts specific chemical and biological properties that are not found in other similar compounds.